4H-Pyran-2-carboxylic acid, 3,5-dibromo-6-(4-methylphenyl)-4-oxo-, methyl ester

• CAS RN: 139266-56-1
• Molecular Formula: C14H10Br2O4
• Molecular Weight: 402.03 g/mol
• IUPAC Name: methyl 3,5-dibromo-6-(4-methylphenyl)-4-oxopyran-2-carboxylate
• InChI: InChI=1S/C14H10Br2O4/c1-7-3-5-8(6-4-7)12-9(15)11(17)10(16)13(20-12)14(18)19-2/h3-6H,1-2H3
• InChI Key: AHABCIXVIRDFKD-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C2=C(C(=O)C(=C(O2)C(=O)OC)Br)Br
• synonyms: methyl 3,5-dibromo-6-(4-methylphenyl)-4-oxo-pyran-2-carboxylate

Description

4H-Pyran-2-carboxylic acid, 3,5-dibromo-6-(4-methylphenyl)-4-oxo-, methyl ester is a chemical compound that has gained significant attention in scientific research. This compound is a member of the pyran family and is used in various laboratory experiments due to its unique properties.

Mechanism Of Action

The mechanism of action of 4H-Pyran-2-carboxylic acid, 3,5-dibromo-6-(4-methylphenyl)-4-oxo-, methyl ester is not fully understood. However, it is believed that this compound acts by inhibiting certain enzymes that are involved in various biological processes.

Biochemical And Physiological Effects

4H-Pyran-2-carboxylic acid, 3,5-dibromo-6-(4-methylphenyl)-4-oxo-, methyl ester has been shown to have various biochemical and physiological effects. This compound has been shown to have antifungal and antibacterial properties. It has also been shown to have anti-inflammatory properties and has been used in the treatment of various inflammatory diseases.

Advantages And Limitations For Lab Experiments

4H-Pyran-2-carboxylic acid, 3,5-dibromo-6-(4-methylphenyl)-4-oxo-, methyl ester has several advantages and limitations for lab experiments. One advantage is that it is readily available and can be easily synthesized. Another advantage is that it has a wide range of applications in various fields of research. However, one limitation is that it may have toxic effects on certain organisms and should be used with caution.

Future Directions

There are several future directions for the use of 4H-Pyran-2-carboxylic acid, 3,5-dibromo-6-(4-methylphenyl)-4-oxo-, methyl ester in scientific research. One direction is the development of new drugs based on this compound. Another direction is the study of its potential use in the treatment of various diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential effects on various biological processes.
Conclusion:
In conclusion, 4H-Pyran-2-carboxylic acid, 3,5-dibromo-6-(4-methylphenyl)-4-oxo-, methyl ester is a chemical compound that has gained significant attention in scientific research. This compound has a wide range of applications in various fields of research and has several advantages and limitations for lab experiments. Further research is needed to fully understand the potential of this compound in the development of new drugs and in the treatment of various diseases.

Synthesis Methods

The synthesis of 4H-Pyran-2-carboxylic acid, 3,5-dibromo-6-(4-methylphenyl)-4-oxo-, methyl ester involves several steps. The first step involves the reaction of 3,5-dibromo-2-hydroxybenzoic acid with 4-methylbenzaldehyde in the presence of a catalyst to form 3,5-dibromo-6-(4-methylphenyl)-4-oxo-2,5-dihydropyran-2-carboxylic acid. The second step involves the esterification of the carboxylic acid group with methanol in the presence of a catalyst to form the final product, 4H-Pyran-2-carboxylic acid, 3,5-dibromo-6-(4-methylphenyl)-4-oxo-, methyl ester.

Scientific Research Applications

4H-Pyran-2-carboxylic acid, 3,5-dibromo-6-(4-methylphenyl)-4-oxo-, methyl ester has been extensively used in scientific research due to its unique properties. This compound has been used as a starting material for the synthesis of various other compounds. It has also been used in the development of new drugs and in the study of various biological processes.